Cas no 278803-22-8 (4-(Pyridin-3-yl)thiophene-2-carboxylic acid)

• Product Name: 4-(Pyridin-3-yl)thiophene-2-carboxylic acid
• CAS No: 278803-22-8
• MF: C₁₀H₇NO₂S
• MW: 205.233081102371
• MDL: MFCD07440036
• CID: 5044967
• PubChem ID: 18801363
• Update Time: 2025-05-24

4-(Pyridin-3-yl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-pyridin-3-ylthiophene-2-carboxylic acid
• 4-(pyridin-3-yl)thiophene-2-carboxylic acid
• 4-(Pyridin-3-yl)thiophene-2-carboxylic acid

• MDL： MFCD07440036
• Inchi： 1S/C10H7NO2S/c12-10(13)9-4-8(6-14-9)7-2-1-3-11-5-7/h1-6H,(H,12,13)
• InChI Key： OVZIRHVCQHQBML-UHFFFAOYSA-N
• SMILES： S1C=C(C=C1C(=O)O)C1C=NC=CC=1

Computed Properties

• Exact Mass: 205.01974964g/mol
• Monoisotopic Mass: 205.01974964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 78.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids

Additional information on 4-(Pyridin-3-yl)thiophene-2-carboxylic acid

4-(Pyridin-3-yl)thiophene-2-carboxylic Acid: A Comprehensive Overview

The compound 4-(Pyridin-3-yl)thiophene-2-carboxylic Acid (CAS No: 278803-22-8) is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is notable for its unique structure, which combines a pyridine ring with a thiophene moiety and a carboxylic acid group. The integration of these functional groups imparts the molecule with distinctive electronic and chemical properties, making it a valuable component in various research and industrial applications.

Recent studies have highlighted the potential of 4-(Pyridin-3-yl)thiophene-2-carboxylic Acid in the development of advanced materials, particularly in the realm of organic electronics. Researchers have explored its use as a building block for constructing π-conjugated systems, which are essential for applications such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The thiophene ring, known for its excellent conjugation properties, plays a pivotal role in enhancing the electronic communication within these systems. Moreover, the pyridine group introduces additional functionalities, such as increased electron-withdrawing effects, which can further modulate the electronic properties of the compound.

In addition to its role in materials science, 4-(Pyridin-3-yl)thiophene-2-carboxylic Acid has also been investigated for its potential in medicinal chemistry. The carboxylic acid group provides an opportunity for bioconjugation, enabling the molecule to serve as a scaffold for drug delivery systems or as a component in bioimaging agents. Recent advancements in click chemistry have further expanded its utility, allowing for the facile synthesis of derivatives with enhanced pharmacokinetic profiles.

The synthesis of 4-(Pyridin-3-yl)thiophene-2-carboxylic Acid typically involves multi-step organic reactions, often utilizing coupling reactions or cyclization processes. Researchers have optimized these methods to achieve high yields and purity levels, ensuring that the compound is readily available for various applications. The development of scalable synthesis routes has been a focal point in recent studies, driven by the increasing demand for this compound in both academic and industrial settings.

From an environmental perspective, the biodegradability and eco-friendliness of 4-(Pyridin-3-yl)thiophene-2-carboxylic Acid have also been scrutinized. Studies indicate that under specific conditions, the compound exhibits moderate biodegradation rates, making it a more sustainable option compared to some traditional materials. This aspect is particularly relevant in industries where green chemistry principles are increasingly being adopted.

Looking ahead, the versatility of 4-(Pyridin-3-yl)thiophene-2-carboxylic Acid suggests that it will continue to be a focal point in interdisciplinary research. Its ability to bridge different functional groups and domains makes it an ideal candidate for exploring novel chemical reactions and material architectures. As research progresses, it is anticipated that new applications will emerge, further solidifying its position as an important compound in modern chemistry.